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Introduction

Indocyanine green (ICG), a tricarbocyanine dye, is a well-established near-infrared (NIR)
fluorescent agent utilized in various medical and preclinical imaging applications.[1][2][3] Its
deuterated form, Indocyanine green-d7 (ICG-d7), offers enhanced stability in aqueous
solutions compared to its non-deuterated counterpart, providing a longer shelf-life for
reconstituted solutions.[3][4] This feature is particularly advantageous for researchers requiring
consistent and reliable fluorescent probes for in vivo small animal imaging. ICG-d7 exhibits
similar absorption and emission maxima to ICG, operating within the 700-900 nm wavelength
range, and also shows fluorescence emission in the shortwave infrared (SWIR) window (1,000
- 2,000 nm), which allows for deep tissue imaging.

This document provides detailed application notes and protocols for the dosage and
administration of ICG-d7 in small animal imaging, drawing upon established protocols for ICG.
Due to the comparable photophysical properties of ICG and ICG-d7, the dosage
recommendations for ICG can be adapted for ICG-d7.

Data Presentation: Dosage and Administration

The following tables summarize recommended intravenous (IV) dosages of ICG for various
applications in different small animal models. These can be used as a starting point for ICG-d7
administration.
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Table 1: Indocyanine Green Dosage for Murine and Rat Models

Administration

Application Species Dosage Range Reference
Route
) Intravenous (tail
Tumor Imaging Mouse 1-10 mg/kg ]
vein)
Inflammation _
) Rat Varies by study Intravenous
Imaging
Pharmacokinetic -
) Mouse Not specified Intravenous
Studies
Table 2: Indocyanine Green Dosage for Larger Animal Models
L . Administration
Application Species Dosage Range Reference
Route
Sentinel Lymph bi 250 - 500 ug Intracervical
i
Node Mapping I (total dose) injection
Parathyroid
) Dog 12.5 - 100 pg/kg Intravenous
Gland Imaging
Parathyroid &
] ) Dog 0.2 - 0.4 mg/kg Intravenous
Thyroid Imaging
Pulmonary Mass -
Dog Not specified Intravenous

Identification

Experimental Protocols

Protocol 1: General Intravenous Administration of ICG-
d7 for Vascular and Tumor Imaging in Mice

This protocol outlines the standard procedure for intravenous administration of ICG-d7 for
applications such as angiography and tumor imaging based on the enhanced permeability and

retention (EPR) effect.
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Materials:

Indocyanine green-d7 (ICG-d7)

Sterile Water for Injection or Saline (0.9% NacCl)

Insulin syringes (or other appropriate syringes for small volume injection)
Animal restrainer

NIR imaging system

Procedure:

Reconstitution of ICG-d7: Prepare a stock solution of ICG-d7 by reconstituting the lyophilized
powder in Sterile Water for Injection or saline to a desired concentration (e.g., 1 mg/mL). Due
to its improved stability, the ICG-d7 solution can be prepared in advance and stored as per
the manufacturer's instructions.

Animal Preparation: Anesthetize the mouse using an appropriate anesthetic protocol. Place
the animal on the imaging platform and ensure it is kept warm.

Dosage Calculation: Calculate the required volume of the ICG-d7 solution based on the
animal's body weight and the desired dosage (refer to Table 1). For tumor imaging, a
common starting dose is 1-2 mg/kg.

Administration: Administer the calculated volume of ICG-d7 solution via a single bolus
injection into the tail vein.

Imaging: Immediately after injection, begin acquiring images using the NIR imaging system.
For vascular imaging, the early phase (first few minutes) is critical. For tumor imaging based
on the EPR effect, imaging can be performed at various time points post-injection (e.g., 1, 6,
24 hours) to monitor accumulation.

Protocol 2: Sentinel Lymph Node Mapping in a Porcine
Model
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This protocol is adapted from a study on sentinel lymph node detection in pigs and can be used
as a guideline for lymphatic imaging with ICG-d7.

Materials:

Indocyanine green-d7 (ICG-d7)

Sterile Saline (0.9% NacCl)

Syringes and fine-gauge needles (e.g., 21-gauge)

NIR imaging system with a laparoscopic or handheld camera
Procedure:

o Reconstitution and Dilution: Reconstitute ICG-d7 and dilute it with sterile saline to achieve
the desired concentration for injection. A study in pigs used doses of 250 pug and 500 ug in a
volume of 0.5 mL.

» Animal Preparation: Anesthetize the pig according to standard veterinary procedures.

« Injection: Inject the ICG-d7 solution into the tissue surrounding the area of interest (e.g.,
intracervically for pelvic lymph node mapping).

e Imaging: Use the NIR imaging system to visualize the lymphatic channels and the sentinel
lymph nodes. The fluorescence signal can typically be tracked in real-time as it moves
through the lymphatic system.

Visualizations
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Experimental Workflow for ICG-d7 Small Animal Imaging
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Caption: A flowchart illustrating the key steps in a typical in vivo imaging experiment using ICG-
d7.
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Simplified ICG Fluorescence Mechanism

Fluorescence Process
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ICG-d7 (Ground State)

ICG-d7 (Excited State)

Emission (NIR Fluorescence ~820 nm)

luorescence

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Indocyanine Green-
d7 in Small Animal Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556710#indocyanine-green-d7-dosage-and-
administration-for-small-animal-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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